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Note: This technical guide is intended for an audience of researchers and scientists in the field
of materials science. The Bismuth-Tin-Lead alloy system is primarily relevant to applications
such as low-melting-point solders and has no direct application in drug development.

Introduction

The Bismuth-Tin-Lead (Bi-Sn-Pb) system is a ternary metallic alloy of significant interest,
primarily for its low melting point characteristics. Historically, it has been a cornerstone in the
formulation of solders, fuses, and other fusible alloys. The system is a classic example of a
simple ternary eutectic system, where the three components are completely miscible in the
liquid state but have limited solid solubility and do not form ternary intermetallic compounds.
Understanding its phase diagram is crucial for predicting the solidification behavior,
microstructure, and resulting mechanical properties of alloys within this system. The freezing
range of these alloys is greatly influenced by the formation of a ternary eutectic, which occurs
at a temperature lower than any of the binary eutectics.[1][2]

Phase Diagram Characteristics

The Bi-Sn-Pb phase diagram is defined by the phase equilibria between the liquid phase and
three primary solid phases: a Bismuth-rich solid solution, a Tin-rich solid solution, and a Lead-
rich solid solution. The most critical feature of this system is the ternary eutectic point, where
the liquid phase transforms directly into the three solid phases upon cooling.

Constituent Elements and Binary Systems
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The behavior of the ternary system is founded on the properties of its constituent elements and
the three surrounding binary alloy systems (Bi-Sn, Sn-Pb, and Bi-Pb).

Component Melting Point (°C) Crystal Structure

Bismuth (Bi) 271 Rhombohedral

Tin (Sn) 232 Body-Centered Tetragonal ()
Lead (Pb) 327 Face-Centered Cubic
Source:[3]

Each binary system features a simple eutectic reaction, the data for which is summarized

below.
Binary System Eutectic Composition (wt. %)  Eutectic Temperature (°C)
Bi-Sn 58% Bi - 42% Sn 138.6
Sn-Pb 61.9% Sn - 38.1% Pb 183
Bi-Pb 55.5% Bi - 44.5% Pb 125

Source:[4][5][6]

The Ternary Eutectic Point

In the Bi-Sn-Pb system, a specific composition exists that has the lowest melting point of all
possible alloys in the system. This is the ternary eutectic point, where a single liquid phase
solidifies into a fine mixture of the three solid phases simultaneously.

Ternary Eutectic Ternary Eutectic
System .

Composition (wt. %) Temperature (°C)
Bi-Sn-Pb 51.5% Bi-15.5% Sn-33% Pb 95.3+0.5
Source:[7]
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The ternary eutectic reaction can be expressed as: L = (Bi) + (Sn) + (Pb) where L represents
the liquid phase, and (Bi), (Sn), and (Pb) represent the respective solid solutions.

Experimental Determination of the Phase Diagram

The determination of a phase diagram is a meticulous process that requires a combination of
several experimental techniques to ensure accuracy.[8][9] No single method is sufficient for
mapping all phase boundaries.[8] The most common and reliable methods are thermal
analysis, supplemented by microstructural examination and X-ray diffraction.[8][9]

Detailed Experimental Protocols

1. Alloy Preparation and Homogenization:
e Materials: Start with high-purity (99.9% or greater) Bismuth, Tin, and Lead.[10]

e Melting: Accurately weigh and combine the pure metals in a graphite or ceramic crucible.
The mixture is then melted in a furnace, often under an inert atmosphere (e.g., argon) to
prevent oxidation.[10]

e Homogenization: To ensure a uniform composition, the molten alloy is held at a temperature
above the liquidus for an extended period and mechanically stirred or agitated.

 Solidification: The alloy is then cooled very slowly to maintain equilibrium conditions. For
microstructural analysis, samples may be quenched from specific temperatures to "freeze"
the high-temperature phase structure for room temperature analysis.[11]

2. Thermal Analysis (DTA/DSC):

 Principle: Differential Thermal Analysis (DTA) and Differential Scanning Calorimetry (DSC)
are the most widely used methods for determining transformation temperatures (liquidus,
solidus, and eutectic).[8][12] These techniques measure the temperature difference or heat
flow difference between a sample and an inert reference as they are heated or cooled at a
constant rate.

e Procedure:
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o A small, precisely weighed sample of the prepared alloy is placed in the DTA/DSC
instrument.

o The sample is heated to a temperature where it is fully liquid, then cooled at a slow,
controlled rate (e.g., 1°C/min).[13]

o During cooling, phase transformations release latent heat, which is detected as a thermal
event (a peak) on the resulting cooling curve (temperature vs. time).[8]

o The onset temperatures of these peaks correspond to the liquidus, solidus, and eutectic
reaction temperatures for that specific alloy composition.[6][14]

o This process is repeated for a wide range of alloy compositions across the ternary system.

3. Microstructural and Phase Analysis:

o X-Ray Diffraction (XRD):

o Principle: XRD is used to identify the crystal structures of the phases present in a solidified
alloy sample.[9][15]

o Procedure: A homogenized and cooled alloy sample is ground into a fine powder or
prepared as a flat, polished surface. The sample is exposed to an X-ray beam, and the
resulting diffraction pattern is recorded. By comparing the peak positions in the pattern to
known standards, the specific solid phases (e.g., Bi-rich, Sn-rich, Pb-rich) can be
identified.[15]

» Metallography and Microscopy (SEM):

o Principle: Microscopic examination reveals the physical distribution, size, and morphology
of the phases within the solidified alloy.

o Procedure: An alloy sample is cut, mounted, and polished to a mirror finish. It is often
chemically etched to enhance contrast between different phases. The sample is then
examined using a Scanning Electron Microscope (SEM). This allows for direct
visualization of the microstructure, such as the lamellar (layered) structure characteristic of
eutectic solidification.[4]
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. Phase Diagram Construction:

The temperature and phase data collected from all the alloys of different compositions are

compiled.
Liquidus, solidus, and eutectic temperatures are plotted on a ternary composition triangle.

Isothermal lines (lines of constant temperature) are drawn on the liquidus surface, and phase
boundaries are delineated to create the complete phase diagram.
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Caption: Experimental workflow for determining a metallic alloy phase diagram.
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Visualizing Phase Relationships

The central reaction in the Bi-Sn-Pb system is the solidification of the liquid at the ternary
eutectic composition. This transformation is fundamental to understanding the microstructure of
many alloys in this system.
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Caption: The Bi-Sn-Pb ternary eutectic reaction upon cooling.

Conclusion

The Bismuth-Tin-Lead phase diagram provides essential data for materials scientists and
engineers working with low-melting-point alloys. Its well-defined ternary eutectic at 95.3°C
offers a predictable solidification point that is significantly lower than that of its constituent
elements. The experimental determination of this diagram, relying on a combination of thermal
analysis and microstructural characterization, serves as a model for investigating other multi-
component alloy systems. This knowledge is critical for controlling the microstructure and,
consequently, the physical and mechanical properties of Bi-Sn-Pb based materials for soldering
and other specialized applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. The Effect of Pb Contamination on the Solidification Behavior of Sn-Bi Solders | NIST
[nist.gov]

3. mdpi.com [mdpi.com]

4. Effect of the Elemental Content of Bi and Pb on the Properties of Sn-Bi-Pb Low Melting
Point Alloys [jstage.jst.go.jp]

5. researchgate.net [researchgate.net]

6. Binary and ternary phase diagrams of lead, bismuth, and lead oxide: Abstract, Citation
(BibTeX) & Reference | Bohrium [bohrium.com]

7. Sciencemadness Discussion Board - Lead Tin Bismuth Alloys - Powered by XMB 1.9.11
[sciencemadness.org]

8. engineeringenotes.com [engineeringenotes.com]
9. glass.rutgers.edu [glass.rutgers.edu]

10. Thermodynamic Assessment of Molten Bix-Snl1-x (x = 0.1 to 0.9) Alloys and
Microstructural Characterization of Some Bi-Sn Solder Alloys - PMC [pmc.ncbi.nlm.nih.gov]

11. researchgate.net [researchgate.net]

12. courses.washington.edu [courses.washington.edu]
13. steemit.com [steemit.com]

14. metallurgy.nist.gov [metallurgy.nist.gov]

15. sistemas.eel.usp.br [sistemas.eel.usp.br]

To cite this document: BenchChem. [Technical Guide to the Bismuth-Tin-Lead (Bi-Sn-Pb)
Ternary Phase Diagram]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1236533#phase-diagram-for-the-bismuth-tin-lead-
system]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1236533?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/225578649_The_Effect_of_Bi_Contamination_on_the_Solidification_Behavior_of_Sn-Pb_Solders
https://www.nist.gov/publications/effect-pb-contamination-solidification-behavior-sn-bi-solders
https://www.nist.gov/publications/effect-pb-contamination-solidification-behavior-sn-bi-solders
https://www.mdpi.com/1996-1944/16/13/4745
https://www.jstage.jst.go.jp/article/matertrans/65/8/65_MT-M2024004/_html/-char/en
https://www.jstage.jst.go.jp/article/matertrans/65/8/65_MT-M2024004/_html/-char/en
https://www.researchgate.net/figure/The-Pb-Sn-phase-diagram_fig1_275272426
https://www.bohrium.com/paper-details/binary-and-ternary-phase-diagrams-of-lead-bismuth-and-lead-oxide/812498840937562114-4071
https://www.bohrium.com/paper-details/binary-and-ternary-phase-diagrams-of-lead-bismuth-and-lead-oxide/812498840937562114-4071
http://www.sciencemadness.org/talk/viewthread.php?tid=6224
http://www.sciencemadness.org/talk/viewthread.php?tid=6224
https://www.engineeringenotes.com/metallurgy/phase-diagrams/how-to-determine-phase-diagram-4-methods-metallurgy/42925
https://glass.rutgers.edu/sites/default/files/uploads/virtual/dir.cullity/Cullity-ch12.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11012656/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11012656/
https://www.researchgate.net/publication/288217853_Determination_of_phase_diagrams_using_equilibrated_alloys
http://courses.washington.edu/mse170/labs/PhaseDiagram/phase%20diagram/UCDavisLABIV-PD.pdf
https://steemit.com/science/@engenuity/determination-of-the-bismuth-tin-bi-sn-phase-diagram-by-differential-scanning-calorimetry
https://www.metallurgy.nist.gov/phase/papers/JEM(Sn-Bi-Pb).pdf
https://sistemas.eel.usp.br/docentes/arquivos/3577649/PPGEMDF/PhaseDiagrams_UnderstandingtheBasics_ch12.pdf
https://www.benchchem.com/product/b1236533#phase-diagram-for-the-bismuth-tin-lead-system
https://www.benchchem.com/product/b1236533#phase-diagram-for-the-bismuth-tin-lead-system
https://www.benchchem.com/product/b1236533#phase-diagram-for-the-bismuth-tin-lead-system
https://www.benchchem.com/product/b1236533#phase-diagram-for-the-bismuth-tin-lead-system
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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